Cas no 1806006-81-4 (4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806006-81-4
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880998
• Update Time: 2025-10-30

4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)8-7(10(13,14)15)6(3-17)5(1-2-16)4-18-8/h4,9H,1H2
• InChI Key： RBYFAWOAFJPLSW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(CC#N)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile

Recent Advances in the Study of 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1806006-81-4)

The compound 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1806006-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights for further development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions, which yielded the target compound with high purity and excellent yield. The study also emphasized the compound's stability under various conditions, making it a viable candidate for industrial-scale production.

In addition to its synthetic feasibility, the biological activity of 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile has been a focal point of recent research. A preprint article on bioRxiv reported its potent inhibitory effects against specific enzymes involved in inflammatory pathways. The compound demonstrated nanomolar IC50 values, suggesting its potential as a lead molecule for developing anti-inflammatory therapeutics. Further in vitro and in vivo studies are underway to validate these findings and explore its mechanism of action.

The agrochemical applications of this compound have also been investigated. A 2024 report by the European Journal of Agrochemicals detailed its efficacy as a novel pesticide. Field trials indicated that 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile effectively controlled a broad spectrum of pests while exhibiting low toxicity to non-target organisms. These properties align with the growing demand for environmentally friendly agrochemicals, positioning the compound as a promising alternative to conventional pesticides.

Despite these advancements, challenges remain in the optimization of 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile for clinical or agricultural use. Researchers are currently addressing issues related to its bioavailability and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved pharmacokinetic profiles.

In conclusion, 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1806006-81-4) represents a versatile compound with significant potential in both medicinal and agrochemical fields. Ongoing research aims to unlock its full therapeutic and commercial value, paving the way for innovative applications. Future studies should focus on elucidating its structure-activity relationships and exploring its interactions with biological targets to maximize its utility.